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Compound of Interest

Compound Name: Diethyl sulfate

Cat. No.: B166044 Get Quote

CAS Number: 64-67-5

This technical guide provides an in-depth overview of diethyl sulfate, a potent ethylating agent

utilized in various chemical syntheses. The document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

synthesis protocols, mechanism of action, and safety considerations.

Core Chemical and Physical Properties
Diethyl sulfate ((C₂H₅)₂SO₄) is a diester of sulfuric acid.[1] It is a colorless, oily liquid with a

faint peppermint-like odor.[1][2] Due to its strong alkylating capabilities, it is classified as a

probable human carcinogen and requires careful handling.[3][4][5][6]
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Property Value References

Molecular Formula C₄H₁₀O₄S [3][7]

Molecular Weight 154.18 g/mol [3][8][9]

CAS Number 64-67-5 [1][3][8][9][10][11]

Appearance Colorless, oily liquid [1][2][9]

Odor Faint peppermint or ether-like [1][2][3][12][13]

Density 1.177 g/mL at 25 °C [3][8][9]

Boiling Point 208-209.5 °C (decomposes) [3][8][9][14]

Melting Point -24 to -25 °C [3][8][9][14]

Flash Point 104 °C (219 °F) [3][13][15]

Vapor Pressure <0.01 mmHg at 20 °C [3]

Solubility
Decomposes in water; miscible

with ethanol and ether
[1][14]

Molecular Structure
The molecular structure of diethyl sulfate features a central sulfur atom tetrahedrally bonded

to four oxygen atoms. Two of these oxygen atoms are part of ethyl ester groups.
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Molecular Structure of Diethyl Sulfate
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Molecular Structure of Diethyl Sulfate

Experimental Protocols
Synthesis of Diethyl Sulfate
A common laboratory-scale synthesis of diethyl sulfate involves the reaction of ethanol with

sulfuric acid, followed by vacuum distillation.[1][15]

Materials:

Ethanol (95%)

Concentrated Sulfuric Acid (96-98%)

Anhydrous Sodium Sulfate
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Dilute Sodium Carbonate solution

Ice bath

Distillation apparatus suitable for vacuum distillation

Separatory funnel

Procedure:

Preparation of the Reaction Mixture: In a flask, cool 50 g of 95% ethanol in an ice bath.

Slowly and with constant stirring, add 104.5 g of concentrated sulfuric acid to the cooled

ethanol.[1] Allow the mixture to react, forming ethyl hydrogen sulfate.

Distillation Setup: Assemble a vacuum distillation apparatus with a 1-liter flask containing 90

g of anhydrous sodium sulfate.[1] The flask should be heated in an oil bath.

Reaction and Distillation: Heat the oil bath to 155-165 °C.[1] Apply a vacuum to the

apparatus. Slowly add the prepared ethanol/sulfuric acid mixture dropwise onto the heated

sodium sulfate.[1] Diethyl sulfate will distill over along with some unreacted ethanol.

Purification:

Transfer the distillate to a separatory funnel. The denser diethyl sulfate will form the

bottom layer and can be separated from the ethanol layer.[16]

Wash the collected diethyl sulfate with a dilute sodium carbonate solution to neutralize

any remaining acid.[16]

Follow with two washes of cold water.[16]

Dry the diethyl sulfate over anhydrous sodium sulfate.[16]
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Mechanism of Action and Toxicity
Diethyl sulfate is a potent alkylating agent, and this reactivity is the basis for both its utility in

chemical synthesis and its toxicity.[4][5][15] Its carcinogenicity and mutagenicity are primarily

attributed to its ability to ethylate DNA.[4][5]

The electrophilic ethyl groups of diethyl sulfate can react with nucleophilic sites on DNA

bases, particularly the N7 position of guanine and the N3 position of adenine. This leads to the

formation of DNA adducts, such as 7-ethylguanine and 3-ethyladenine. The formation of these

adducts can disrupt normal DNA replication and transcription, leading to mutations. If these

mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they

can lead to the initiation of cancer.[4]

The genotoxicity of diethyl sulfate has been observed in numerous test systems, where it

induces chromosomal aberrations, micronucleus formation, and sister chromatid exchange.[4]
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Mechanism of Diethyl Sulfate Induced Carcinogenesis
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Mechanism of Diethyl Sulfate Induced Carcinogenesis

Applications in Research and Development
The primary application of diethyl sulfate is as an ethylating agent in organic synthesis.[1][14]

[17] It is used to introduce an ethyl group onto a variety of substrates, including phenols,

amines, and thiols, to produce the corresponding ethyl ethers, ethyl amines, and ethyl

thioethers.[7][17]
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In the pharmaceutical and specialty chemical industries, it is employed in the synthesis of

various intermediates and active pharmaceutical ingredients.[4] For instance, it can be used in

the preparation of biologically active compounds like bispyrazoles and pyrazolopyrimidines.[7]

Safety and Handling
Diethyl sulfate is a hazardous substance and must be handled with extreme caution.[3] It is

classified as a probable human carcinogen (Group 2A by IARC) and a mutagen.[3][4][5][6]

Exposure Routes: Inhalation, ingestion, and skin absorption are all potential routes of

exposure.[3]

Personal Protective Equipment (PPE): When handling diethyl sulfate, it is imperative to use

appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a

respirator with a suitable filter.[11] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[8]

Incompatibilities: Diethyl sulfate is incompatible with strong acids, strong bases, strong

oxidizing agents, and nitrates.[3][8] It reacts with water, especially when heated, to form

ethanol and sulfuric acid.[3]

Spill and Disposal: In case of a spill, absorb the material with an inert absorbent and dispose

of it as hazardous waste according to local regulations.[9][11] Do not allow the chemical to

enter the environment.[9]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[3][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[3][8]

Inhalation: Move the individual to fresh air.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] In all cases of

exposure, seek immediate medical attention.[3][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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